Cas no 842977-10-0 ((2-Adamantan-1-yl-2H-tetrazol-5-yl)-acetic acid)

• Product name: (2-Adamantan-1-yl-2H-tetrazol-5-yl)-acetic acid
• CAS No: 842977-10-0
• MF: C₁₃H₁₈N₄O₂
• MW: 262.308
• CID: 3081863
• PubChem ID: 3163327

(2-Adamantan-1-yl-2H-tetrazol-5-yl)-acetic acid Chemical and Physical Properties

Names and Identifiers

• (2-Adamantan-1-yl-2H-tetrazol-5-yl)-acetic acid
• [2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)-2H-tetrazol-5-yl]acetic acid
• 2-(2-((3s,5s,7s)-adamantan-1-yl)-2H-tetrazol-5-yl)acetic acid
• [2-(adamantan-1-yl)-1,2,3,4-tetrazol-5-yl]acetic acid
• CHEMBL598771
• 842977-10-0
• VS-12176
• SR-01000325185
• SR-01000325185-1
• CCG-323225
• 2-[2-(1-adamantyl)tetrazol-5-yl]acetic acid
• STL146857
• BBL033616
• 2-[2-(adamantan-1-yl)-2H-1,2,3,4-tetrazol-5-yl]acetic acid
• HMS1697G20
• AKOS000302258

• MDL： MFCD07186501
• Inchi： InChI=1S/C13H18N4O2/c18-12(19)4-11-14-16-17(15-11)13-5-8-1-9(6-13)3-10(2-8)7-13/h8-10H,1-7H2,(H,18,19)
• InChI Key： DVADYQWCOGGCRE-UHFFFAOYSA-N
• SMILES： C1C2CC3CC1CC(C2)(C3)N4N=C(CC(=O)O)N=N4

Computed Properties

• Exact Mass: 262.14297583Da
• Monoisotopic Mass: 262.14297583Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 80.9Ų

(2-Adamantan-1-yl-2H-tetrazol-5-yl)-acetic acid Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT